3-[3-(1,3-benzoxazol-2-ylsulfanyl)propyl]-1-(1,3-thiazol-2-yl)urea

• IUPAC Name: 1-[3-(1,3-benzoxazol-2-ylsulfanyl)propyl]-3-(1,3-thiazol-2-yl)urea
• InChI: InChI=1S/C14H14N4O2S2/c19-12(18-13-16-7-9-21-13)15-6-3-8-22-14-17-10-4-1-2-5-11(10)20-14/h1-2,4-5,7,9H,3,6,8H2,(H2,15,16,18,19)
• InChI Key: XOHBIBVJMVEVSM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(O2)SCCCNC(=O)NC3=NC=CS3
• Molecular Formula: C14H14N4O2S2
• Molecular Weight: 334.4 g/mol

Description

The compound “3-[3-(1,3-benzoxazol-2-ylsulfanyl)propyl]-1-(1,3-thiazol-2-yl)urea” is likely to be a benzoxazole derivative. Benzoxazoles are heterocyclic compounds containing a benzene ring fused to an oxazole ring. They are known for their diverse biological activities and are used in medicinal chemistry.

Synthesis Analysis

While specific synthesis methods for this compound were not found, benzoxazole derivatives are often synthesized through cyclization reactions involving 2-aminophenols and carboxylic acids.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the presence of the benzoxazole and thiazole rings, both of which are aromatic and hence relatively stable. The sulfanyl group could potentially be involved in redox reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of multiple aromatic rings would likely make it relatively nonpolar.

Mechanism of Action

The mechanism of action of 3-[3-(1,3-benzoxazol-2-ylsulfanyl)propyl]-1-(1,3-thiazol-2-yl)ureae is not fully understood. However, it is believed to act by inhibiting the synthesis of folic acid, which is an essential nutrient for bacteria. Inhibition of folic acid synthesis results in the death of the bacteria, as they are unable to grow and reproduce without it. Additionally, 3-[3-(1,3-benzoxazol-2-ylsulfanyl)propyl]-1-(1,3-thiazol-2-yl)ureae has been shown to inhibit the growth of certain fungi and viruses, though the exact mechanism is not yet known.
Biochemical and Physiological Effects
Sulfanilamide has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of bacteria, fungi, and viruses, as discussed above. Additionally, 3-[3-(1,3-benzoxazol-2-ylsulfanyl)propyl]-1-(1,3-thiazol-2-yl)ureae has been shown to have anti-inflammatory and anti-allergic properties, and it has been used to treat a variety of skin conditions, including acne, eczema, and psoriasis. In addition, 3-[3-(1,3-benzoxazol-2-ylsulfanyl)propyl]-1-(1,3-thiazol-2-yl)ureae has been shown to have anticonvulsant and sedative effects, and it has been used to treat seizures and anxiety.

Advantages and Limitations for Lab Experiments

The use of 3-[3-(1,3-benzoxazol-2-ylsulfanyl)propyl]-1-(1,3-thiazol-2-yl)ureae in laboratory experiments has a number of advantages. It is a relatively inexpensive and readily available compound, and it is relatively easy to synthesize. Additionally, it has a wide range of applications, and it is non-toxic and non-mutagenic. However, there are a few limitations to its use in laboratory experiments. For example, it has a relatively short shelf-life, and it is sensitive to light and heat. Additionally, it is not as effective against certain bacteria, fungi, and viruses as other compounds.

Future Directions

There are a number of potential future directions for research on 3-[3-(1,3-benzoxazol-2-ylsulfanyl)propyl]-1-(1,3-thiazol-2-yl)ureae. For example, more research is needed to better understand its mechanism of action, and to determine its efficacy against a wider range of bacteria, fungi, and viruses. Additionally, research is needed to explore the potential applications of 3-[3-(1,3-benzoxazol-2-ylsulfanyl)propyl]-1-(1,3-thiazol-2-yl)ureae in the development of novel antibiotics, antifungal agents, and antiviral compounds. Furthermore, research is needed to determine the potential side effects of 3-[3-(1,3-benzoxazol-2-ylsulfanyl)propyl]-1-(1,3-thiazol-2-yl)ureae, and to develop methods for reducing or eliminating those side effects. Finally, research is needed to explore the potential uses of 3-[3-(1,3-benzoxazol-2-ylsulfanyl)propyl]-1-(1,3-thiazol-2-yl)ureae in the treatment of a variety of medical conditions, such as seizures, anxiety, and skin conditions.

Synthesis Methods

Sulfanilamide can be synthesized from 3-[3-(1,3-benzoxazol-2-ylsulfanyl)propyl]-1-(1,3-thiazol-2-yl)ureae and an appropriate alkylating agent. The reaction is carried out in an aqueous solution at an elevated temperature, such as 90-100°C, and is typically completed within two hours. The reaction involves the nucleophilic substitution reaction of the 3-[3-(1,3-benzoxazol-2-ylsulfanyl)propyl]-1-(1,3-thiazol-2-yl)ureae with the alkylating agent, resulting in the formation of 3-[3-(1,3-benzoxazol-2-ylsulfanyl)propyl]-1-(1,3-thiazol-2-yl)urea.

Scientific Research Applications

Sulfanilamide has been used in a variety of scientific research applications. It has been used in the synthesis of dyes, pharmaceuticals, and other organic compounds. Additionally, it has been used in the synthesis of fluorescent probes, which are used to detect and quantify biomolecules in biological systems. Sulfanilamide has also been used in the development of novel antibiotics, antifungal agents, and antiviral compounds.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. As with any chemical compound, appropriate safety precautions should be taken when handling it.